Cas no 2228885-52-5 (3-amino-3-(1-methylcyclopropyl)cyclobutan-1-ol)

• Product Name: 3-amino-3-(1-methylcyclopropyl)cyclobutan-1-ol
• CAS No: 2228885-52-5
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 6179405
• PubChem ID: 165880001
• Update Time: 2025-06-20

3-amino-3-(1-methylcyclopropyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(1-methylcyclopropyl)cyclobutan-1-ol
• 2228885-52-5
• EN300-1802493

• Inchi： 1S/C8H15NO/c1-7(2-3-7)8(9)4-6(10)5-8/h6,10H,2-5,9H2,1H3
• InChI Key： UAPJYRNSSFGKTN-UHFFFAOYSA-N
• SMILES： OC1CC(C1)(C1(C)CC1)N

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-3-(1-methylcyclopropyl)cyclobutan-1-ol

Introduction to 3-amino-3-(1-methylcyclopropyl)cyclobutan-1-ol (CAS No. 2228885-52-5)

3-amino-3-(1-methylcyclopropyl)cyclobutan-1-ol, identified by the CAS number 2228885-52-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a cyclobutane core substituted with an amino group and a 1-methylcyclopropyl moiety, has garnered attention due to its structural uniqueness and potential biological activity. The cyclobutane ring, a strained three-membered heterocycle, is often employed in drug design to enhance binding affinity and metabolic stability, while the presence of both amino and hydroxyl functional groups provides multiple sites for chemical modification and interaction with biological targets.

The synthesis of 3-amino-3-(1-methylcyclopropyl)cyclobutan-1-ol involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. The introduction of the 1-methylcyclopropyl group introduces a rigid, non-planar substituent that can influence the conformational flexibility of the molecule, potentially affecting its interactions with biological receptors. This structural feature is particularly relevant in the development of enzyme inhibitors or receptor modulators, where spatial constraints play a critical role in efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of 3-amino-3-(1-methylcyclopropyl)cyclobutan-1-ol with remarkable accuracy. Molecular dynamics simulations and quantum mechanical calculations suggest that this compound may exhibit favorable solubility and bioavailability profiles, making it a promising candidate for further development into therapeutic agents. The amino group, in particular, serves as a versatile handle for further derivatization, allowing chemists to explore modifications that could enhance target specificity or improve pharmacological properties.

In the realm of medicinal chemistry, the exploration of novel scaffolds is essential for overcoming resistance mechanisms and expanding therapeutic options. The cyclobutane ring in 3-amino-3-(1-methylcyclopropyl)cyclobutan-1-ol is a prime example of such a scaffold, offering unique steric and electronic characteristics that distinguish it from more conventional molecular architectures. This has led to its investigation as a potential lead compound in several disease areas, including inflammatory disorders and neurodegenerative conditions.

One particularly intriguing aspect of 3-amino-3-(1-methylcyclopropyl)cyclobutan-1-ol is its potential role as a precursor for more complex molecules. By leveraging its reactive functional groups, researchers can construct derivatives with tailored properties for specific applications. For instance, the hydroxyl group can be oxidized to an aldehyde or carboxylic acid, while the amino group can be acylated or incorporated into amides, opening up numerous synthetic pathways.

The pharmacological evaluation of 3-amino-3-(1-methylcyclopropyl)cyclobutan-1-ol has revealed several promising activities in preclinical models. Studies indicate that this compound may possess inhibitory effects on certain enzymes implicated in metabolic pathways relevant to cancer progression. Additionally, its structural motif suggests potential interactions with membrane-bound receptors, which are increasingly recognized as key targets in modern drug discovery.

The synthesis of 3-amino-3-(1-methylcyclopropyl)cyclobutan-1-ol has been optimized to ensure high yield and purity, employing catalytic methods that minimize waste and energy consumption. These green chemistry approaches align with the growing emphasis on sustainable practices in pharmaceutical manufacturing. The efficiency of these synthetic routes not only reduces costs but also enhances scalability for future industrial applications.

As our understanding of biological systems continues to evolve, so too does our ability to rationally design molecules like 3-amino-3-(1-methylcyclopropyl)cyclobutan-1-ol. The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates by predicting molecular properties with unprecedented precision. This synergy between experimental chemistry and computational biology underscores the dynamic nature of modern pharmaceutical research.

The future prospects for 3-amino-3-(1-methylcyclopropyl)cyclobutan-1-ol are bright, with ongoing studies exploring its potential in clinical settings. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate laboratory findings into tangible therapeutic benefits for patients worldwide. The compound's unique structural features make it a valuable asset in the quest for novel treatments across multiple therapeutic areas.

In conclusion,3-amino-3-(1-methylcyclopropyl)cyclobutan-1-ol (CAS No. 2228885-52-5) represents a significant advancement in medicinal chemistry due to its innovative structure and promising biological activities. Its synthesis reflects cutting-edge methodologies while its pharmacological profile suggests potential therapeutic applications worth further investigation.